N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-2-pyrrolidin-1-ylacetamide
• InChI: InChI=1S/C14H17N3O2S/c1-19-10-4-5-11-12(8-10)20-14(15-11)16-13(18)9-17-6-2-3-7-17/h4-5,8H,2-3,6-7,9H2,1H3,(H,15,16,18)
• InChI Key: BKGZQDLUGRLJHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3CCCC3
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide, also known as BTA-EG6, is a fluorescent probe used for the detection of reactive oxygen species (ROS) in cells. ROS are highly reactive molecules that play a crucial role in various physiological and pathological processes. BTA-EG6 is a potent and selective probe that has been extensively used in scientific research for the detection of ROS.

Mechanism of Action

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide works by reacting with ROS, resulting in the formation of a fluorescent adduct. The fluorescent signal generated by N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide can be detected using fluorescence microscopy or flow cytometry, allowing for the visualization and quantification of ROS in cells.
Biochemical and Physiological Effects
N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide does not have any known biochemical or physiological effects on cells. It is a non-toxic probe that does not interfere with cellular processes, making it an ideal tool for the detection of ROS in cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide is its high selectivity and sensitivity for ROS detection. It is also a non-toxic probe that does not interfere with cellular processes, making it an ideal tool for the detection of ROS in cells. However, one limitation of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide is its relatively short half-life, which limits its use for long-term ROS detection.

Future Directions

There are several future directions for the use of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide in scientific research. One potential application is the use of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide for the detection of ROS in vivo. Another potential application is the use of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide for the detection of ROS in specific subcellular compartments, such as mitochondria or the endoplasmic reticulum. Additionally, the development of new fluorescent probes based on the N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide scaffold could lead to the discovery of new ROS detection tools with improved properties.

Synthesis Methods

The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide involves a multi-step process that starts with the synthesis of 6-methoxy-2-mercaptobenzothiazole. This intermediate is then reacted with 2-bromoacetyl pyrrolidine to yield the final product, N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide. The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide has been extensively used in scientific research for the detection of ROS in cells. ROS are involved in various physiological and pathological processes, including aging, cancer, and neurodegenerative diseases. N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-pyrrolidinyl)acetamide is a potent and selective probe that allows for the detection of ROS in real-time, providing valuable insights into the role of ROS in these processes.